Cas no 2310083-65-7 (1-((1R,5S)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-cyclopropylethan-1-one)

• Product Name: 1-((1R,5S)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-cyclopropylethan-1-one
• CAS No: 2310083-65-7
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 5338685
• Update Time: 2025-10-29

1-((1R,5S)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-cyclopropylethan-1-one
• 2-cyclopropyl-1-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethanone

• Inchi： 1S/C14H20N4O/c19-14(7-10-1-2-10)18-11-3-4-12(18)9-13(8-11)17-6-5-15-16-17/h5-6,10-13H,1-4,7-9H2
• InChI Key： SYQIIGPHFJEUFK-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N1C2CC(CC1CC2)N1C=CN=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 1.3
• Topological Polar Surface Area: 51

Additional information on 1-((1R,5S)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-cyclopropylethan-1-one

Compound CAS No 2310083-65-7: 1-((1R,5S)-3-(1H-1,2,3-Triazol-1-Yl)-8-Azabicyclo[3.2.1]Octan-8-Yl)-2-Cyclopropylethan-1-One

The compound with CAS No 2310083-65-7, known as 1-((1R,5S)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-cyclopropylethan-1-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising pharmacological properties.

The bicyclo[3.2.1]octane framework in this compound provides a rigid and stable structure, which is often desirable in drug design for improving bioavailability and target specificity. The triazole moiety attached at the 3-position of the bicyclic system adds additional functionality, potentially enhancing the molecule's ability to interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of cyclopropane rings in organic compounds due to their unique strain energy and reactivity. In this compound, the cyclopropyl group is attached to the ethanone moiety, contributing to the overall complexity and diversity of the molecule's interactions within biological systems.

From a synthetic perspective, the construction of this compound involves advanced methodologies in organic synthesis, including bicyclic ring formation, triazole synthesis, and precise stereochemical control to achieve the desired (1R,5S) configuration. These steps underscore the complexity of modern drug design and the need for innovative synthetic strategies.

Pharmacologically, this compound has shown promise in preliminary assays targeting various disease states. The presence of both triazole and bicyclo[3.2.1]octane groups suggests potential applications in areas such as oncology, inflammation, or central nervous system disorders. However, further research is required to fully elucidate its mechanism of action and therapeutic potential.

In terms of structural analysis, computational studies have revealed that the molecule exhibits favorable pharmacokinetic properties, including good solubility and permeability indices. These attributes are critical for ensuring that the compound can be effectively delivered to its intended biological target.

Moreover, recent advancements in medicinal chemistry have emphasized the importance of stereochemistry in drug design. The specific (1R,5S) configuration in this compound likely plays a crucial role in its biological activity by ensuring proper alignment with its target protein binding site.

Looking ahead, this compound represents a valuable lead structure for further optimization in drug discovery programs. Its unique combination of structural features makes it an attractive candidate for exploring novel therapeutic interventions across various disease areas.